Cas no 605638-02-6 (N-[2-(Tert-butylamino)-2-oxoethyl]-N-(4-chlorophenyl)thiadiazole-4-carboxamide)

N-[2-(Tert-butylamino)-2-oxoethyl]-N-(4-chlorophenyl)thiadiazole-4-carboxamide structure
605638-02-6 structure
Product Name:N-[2-(Tert-butylamino)-2-oxoethyl]-N-(4-chlorophenyl)thiadiazole-4-carboxamide
CAS No:605638-02-6
MF:C15H17ClN4O2S
MW:352.839080572128
CID:852063
Update Time:2023-08-02

N-[2-(Tert-butylamino)-2-oxoethyl]-N-(4-chlorophenyl)thiadiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Thiadiazole-4-carboxamide,N-(4-chlorophenyl)-N-[2-[(1,1-dimethylethyl)amino]-2-oxoethyl]-(9CI)
    • N-(4-Chlorophenyl)-N-{2-[(2-methyl-2-propanyl)amino]-2-oxoethyl}- 1,2,3-thiadiazole-4-carboxamide
    • 1,2,3-thiadiazole-4-carboxamide,n-(4-chlorophenyl)-n-[2-[(1,1-dimethylethyl)amino]-2-oxoethyl]-
    • N-[2-(Tert-butylamino)-2-oxoethyl]-N-(4-chlorophenyl)thiadiazole-4-carboxamide
    • Inchi: 1S/C15H17ClN4O2S/c1-15(2,3)17-13(21)8-20(11-6-4-10(16)5-7-11)14(22)12-9-23-19-18-12/h4-7,9H,8H2,1-3H3,(H,17,21)
    • InChI Key: NAOQDPJESXEHBZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N(C(C1=CSN=N1)=O)CC(NC(C)(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 436
  • Topological Polar Surface Area: 103
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